Cas no 91962-79-7 ((5-methoxynaphthalen-1-yl)methanol)

• Product Name: (5-methoxynaphthalen-1-yl)methanol
• CAS No: 91962-79-7
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• MDL: MFCD18412889
• CID: 4320866
• Update Time: 2025-04-24

(5-methoxynaphthalen-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanol, 5-methoxy-
• (5-methoxynaphthalen-1-yl)methanol

• MDL： MFCD18412889
• Inchi： 1S/C12H12O2/c1-14-12-7-3-5-10-9(8-13)4-2-6-11(10)12/h2-7,13H,8H2,1H3
• InChI Key： WGPVHIXLJMSAIU-UHFFFAOYSA-N
• SMILES： C1(CO)=C2C(C(OC)=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (5-methoxynaphthalen-1-yl)methanol

1-Naphthalenemethanol, 5-methoxy-

1-Naphthalenemethanol, 5-methoxy-, also known by its CAS registry number CAS No. 91962-79-7, is a versatile organic compound with a unique structure and diverse applications in various fields of science and industry. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a methoxy group at the 5-position and a hydroxymethyl group at the 1-position. Its chemical formula is C₁₂H₁₀O₂, and it has a molecular weight of approximately 186.2 g/mol.

The structure of 1-Naphthalenemethanol, 5-methoxy- consists of two fused benzene rings with substituents at specific positions. The methoxy group (-OCH₃) at the 5-position introduces electron-donating properties, while the hydroxymethyl group (-CH₂OH) at the 1-position adds hydrophilic characteristics to the molecule. This combination makes it suitable for various chemical reactions and applications.

CAS No. 91962-79-7 is widely used in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug design, particularly in the development of anti-inflammatory and antioxidant agents. Its ability to act as a precursor for more complex molecules makes it invaluable in medicinal chemistry research.

In addition to its pharmaceutical applications, 1-Naphthalenemethanol, 5-methoxy- finds utility in the field of materials science. Researchers have explored its use as a building block for advanced materials such as conductive polymers and organic semiconductors. The compound's aromaticity and functional groups contribute to its electronic properties, making it a promising candidate for next-generation electronic devices.

The synthesis of CAS No. 91962-79-7 typically involves multi-step reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact.

In terms of physical properties, 1-Naphthalenemethanol, 5-methoxy- has a melting point of approximately 80°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been thoroughly investigated, ensuring safe handling and storage in industrial settings.

The demand for CAS No. 91962-79-7 has grown significantly due to its role in specialty chemicals and fine chemicals manufacturing. Its application in fragrance production and as an additive in cosmetics has further expanded its market reach.

In conclusion, 1-Naphthalenemethanol, 5-methoxy-, or CAS No. 91962-79-7, is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and functional groups make it an essential component in modern chemical research and development.